Cas no 917873-52-0 (4-p-Tolyl-thiophene-2-carboxylic acid ethyl ester)

• Product Name: 4-p-Tolyl-thiophene-2-carboxylic acid ethyl ester
• CAS No: 917873-52-0
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 2144201
• Update Time: 2023-08-04

4-p-Tolyl-thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-p-tolyl-thiophene-2-carboxylic acid ethyl ester
• KFOGOZDFKSSYIL-UHFFFAOYSA-N
• 4-p-tolyl-thiopene-2-carboxylic acid ethyl ester
• 4-p-Tolyl-thiophene-2-carboxylic acid ethyl ester

• Inchi： 1S/C14H14O2S/c1-3-16-14(15)13-8-12(9-17-13)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： KFOGOZDFKSSYIL-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OCC)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 54.5